BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Crystal Structure of 8-
Quinolinol Benzoate Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Benzoxiquine
CAS No.: 86-75-9
Cat. No.: B1666691
Get Quote
. J

A Focus on 8-Hydroxy Quinoline Nitrobenzoate
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Extensive searches for the specific crystal structure of 8-Quinolinol benzoate did
not yield publicly available crystallographic data. Therefore, this guide focuses on a closely
related and well-characterized derivative, 8-Hydroxy Quinoline Nitrobenzoate (8-HQNB), to
provide a representative understanding of the crystallographic features and experimental
protocols relevant to this class of compounds. The data presented herein pertains to 8-HQNB,
for which a crystal structure has been determined and deposited in the Cambridge
Crystallographic Data Centre (CCDC No. 1005192)[1].

Introduction

8-Quinolinol (8-hydroxyquinoline) and its derivatives are versatile heterocyclic compounds with
a wide range of applications in medicinal chemistry, including antimicrobial, antifungal, and
anticancer activities.[2][3] The formation of benzoate salts and esters of 8-quinolinol can modify
its physicochemical properties, influencing its solubility, stability, and biological activity.
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Understanding the three-dimensional arrangement of atoms in the crystalline state is crucial for
structure-activity relationship (SAR) studies and rational drug design. This technical guide
provides an in-depth look at the crystal structure and the experimental methodology for a
representative compound, 8-Hydroxy Quinoline Nitrobenzoate.

Crystallographic Data of 8-Hydroxy Quinoline
Nitrobenzoate

The single crystal X-ray diffraction analysis of 8-Hydroxy Quinoline Nitrobenzoate (molecular
formula: Ci16H14N206) reveals a monoclinic crystal system.[1] The key crystallographic data are
summarized in the table below for clear comparison.

Parameter Value

Molecular Formula C16H14N206

Crystal System Monoclinic

Space Group P21/n (centrosymmetric)
a 7.693 A

b 23.203 A

c 8.654 A

Volume (V) 1484.4 A3

Density 1.478 mg/m3

CCDC Number 1005192

Table 1: Crystallographic Data for 8-Hydroxy Quinoline Nitrobenzoate.[1]

Experimental Protocols
Synthesis and Crystallization

Single crystals of 8-Hydroxy Quinoline Nitrobenzoate were successfully grown using the slow
evaporation technique.[1]
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Materials:

¢ 8-hydroxy quinoline (Analar grade, Sigma Aldrich)
e 2-nitrobenzoic acid (Analar grade, Sigma Aldrich)
o Acetone (Analar grade, Sigma Aldrich)
Procedure:

e Equimolar amounts of 8-hydroxy quinoline and 2-nitrobenzoic acid (1:1 molar ratio) were
dissolved in acetone.

e The solution was stirred for approximately 20 minutes using a magnetic stirrer to ensure
homogeneous mixing.

e The resulting saturated solution was filtered through a Whatman filter paper.
o The filtered solution was transferred to a crystallizing vessel and left undisturbed.

e Good quality single crystals were harvested after a period of one week.[1]

Single Crystal X-ray Diffraction

The determination of the crystal structure was performed using single-crystal X-ray diffraction.
Instrumentation:

e Enraf Nonius-CAD 4 diffractometer[1]

General Workflow:

o Crystal Mounting: A suitable single crystal of 8-HQNB was carefully selected and mounted
on a goniometer head.

o Data Collection: The crystal was subjected to a beam of monochromatic X-rays. The
diffracted X-rays were collected by a detector as the crystal was rotated through various
angles. This process generates a unique diffraction pattern of reflections.
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o Data Processing: The collected raw diffraction data was processed to integrate the
intensities of the reflections and apply necessary corrections.

 Structure Solution and Refinement: The processed data was used to solve the crystal
structure, typically using direct methods. The initial structural model was then refined to
achieve the best possible fit with the experimental data.

Mandatory Visualizations
Experimental Workflow for Crystal Structure
Determination
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Caption: Experimental workflow for the synthesis and characterization of 8-HQNB.
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Conclusion

While the crystal structure of 8-Quinolinol benzoate remains elusive in the public domain, this
guide provides a comprehensive overview of the crystallographic data and experimental
protocols for a closely related derivative, 8-Hydroxy Quinoline Nitrobenzoate. The presented
data and methodologies offer valuable insights for researchers working on the synthesis,
crystallization, and structural characterization of 8-quinolinol derivatives for applications in drug
discovery and materials science. The detailed workflow and tabulated data serve as a practical
reference for designing and interpreting experiments in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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